Cas no 152764-51-7 ((E)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (>90%))

• Product Name: (E)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (>90%)
• CAS No: 152764-51-7
• MF: C₃₂H₃₇NO₈
• MW: 563.638089895248
• CID: 904065
• Update Time: 2025-11-02

(E)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (>90%) Chemical and Physical Properties

Names and Identifiers

• (E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide
• (E)-4-HYDROXY TAMOXIFEN O-Β-D-GLUCURONIDE,WHITE SOLID
• (2S,3S,4S,5R,6S)-6-[4-[(E)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• O-β-D-Glucuronide of (Ζ)-4-Hydroxy TaMoxifen
• 4-[(1E)-1-[4-[2-(DiMethylaMino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenyl
• (E)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (>90%)

• Inchi： 1S/C32H37NO8/c1-4-25(20-8-6-5-7-9-20)26(21-10-14-23(15-11-21)39-19-18-33(2)3)22-12-16-24(17-13-22)40-32-29(36)27(34)28(35)30(41-32)31(37)38/h5-17,27-30,32,34-36H,4,18-19H2,1-3H3,(H,37,38)/b26-25+/t27-,28-,29+,30-,32+/m0/s1
• InChI Key： SSRNQFUJUAOPJD-OFKVRPASSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC(=CC=1)/C(/C1C=CC(=CC=1)OCCN(C)C)=C(/C1C=CC=CC=1)\CC

Computed Properties

• Exact Mass: 563.25200

Experimental Properties

• Melting Point: 173-176°C
• PSA: 128.92000
• LogP: 3.26710

Additional information on (E)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (>90%)

Comprehensive Guide to (E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide (>90%) (CAS No. 152764-51-7)

(E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide (>90%) (CAS No. 152764-51-7) is a glucuronide conjugate metabolite of 4-hydroxy tamoxifen, a key active metabolite of the widely studied selective estrogen receptor modulator (SERM), tamoxifen. This compound plays a crucial role in cancer research, particularly in studies related to breast cancer and hormone-dependent tumors. With a purity of >90%, it is highly sought after for pharmacokinetic studies, drug metabolism research, and analytical reference standards.

The glucuronidation of 4-hydroxy tamoxifen enhances its water solubility, facilitating excretion and reducing potential toxicity. This makes (E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide an essential compound for understanding drug clearance mechanisms and metabolic pathways. Researchers often utilize this metabolite to investigate the bioavailability and efficacy of tamoxifen-based therapies, which remain a cornerstone in hormonal cancer treatments.

In recent years, the demand for high-purity reference standards like (E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide has surged due to advancements in LC-MS/MS (liquid chromatography-tandem mass spectrometry) and HPLC (high-performance liquid chromatography) techniques. These methods require ultra-pure compounds to ensure accurate quantification of drug metabolites in biological samples. The >90% purity of this product makes it ideal for such applications, aligning with the growing emphasis on precision medicine and personalized therapy.

Another trending topic in the scientific community is the exploration of drug-drug interactions and enzyme polymorphisms affecting tamoxifen metabolism. Since glucuronidation is mediated by UDP-glucuronosyltransferase (UGT) enzymes, variations in UGT activity can significantly impact the therapeutic outcomes of tamoxifen. Researchers are increasingly focusing on (E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide to elucidate these interactions, contributing to the broader field of pharmacogenomics.

From a market perspective, the global interest in cancer research and targeted therapies has driven the demand for specialized metabolites like (E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide. Pharmaceutical companies and academic institutions are investing heavily in metabolite profiling to optimize drug development and minimize adverse effects. This compound’s role in preclinical studies and regulatory submissions further underscores its importance in modern drug discovery pipelines.

For laboratories handling (E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide, proper storage conditions are critical to maintaining stability. The compound should be stored at -20°C in a dry, dark environment to prevent degradation. Its chemical stability and solubility profile (typically in DMSO or methanol) make it suitable for a wide range of experimental setups, including in vitro assays and cell-based studies.

In summary, (E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide (>90%) (CAS No. 152764-51-7) is a vital tool for advancing cancer therapeutics and drug metabolism research. Its applications span from analytical chemistry to clinical pharmacology, reflecting the compound’s versatility and relevance in contemporary biomedical science. As the field moves toward more tailored treatment strategies, the significance of such high-purity metabolites will only continue to grow.